Cas no 1267955-34-9 (3'-Chloro-4'-fluorobutyrophenone)

• Product Name: 3'-Chloro-4'-fluorobutyrophenone
• CAS No: 1267955-34-9
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD11617486
• CID: 5168229
• Update Time: 2026-03-04

3'-Chloro-4'-fluorobutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)butan-1-one
• 3'-Chloro-4'-fluorobutyrophenone
• 1-(3-Chloro-4-fluoro-phenyl)-butan-1-one

• MDL： MFCD11617486
• Inchi： 1S/C10H10ClFO/c1-2-3-10(13)7-4-5-9(12)8(11)6-7/h4-6H,2-3H2,1H3
• InChI Key： FCXPRIVQUOCAAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-4'-fluorobutyrophenone

3'-Chloro-4'-fluorobutyrophenone: A Comprehensive Overview

3'-Chloro-4'-fluorobutyrophenone, identified by the CAS No. 1267955-34-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a chloro and fluoro substituent on the aromatic ring, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a focal point for researchers worldwide.

The synthesis of 3'-Chloro-4'-fluorobutyrophenone involves a multi-step process that typically begins with the bromination of an aromatic compound followed by substitution reactions to introduce the chloro and fluoro groups. The precise control of reaction conditions is crucial to ensure high yields and purity. Researchers have explored various catalysts and solvents to optimize this process, with recent advancements leveraging green chemistry principles to minimize environmental impact.

One of the most promising applications of 3'-Chloro-4'-fluorobutyrophenone lies in its use as an intermediate in drug development. Its ability to act as a scaffold for constructing bioactive molecules has been demonstrated in several studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, suggesting its potential in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3'-Chloro-4'-fluorobutyrophenone has shown promise in the field of agrochemistry. Recent research indicates that it can serve as a precursor for developing novel pesticides with enhanced efficacy and reduced toxicity. A study conducted at the University of California highlighted its role in synthesizing compounds that target specific agricultural pests without harming beneficial insects or the environment.

The electronic properties of 3'-Chloro-4'-fluorobutyrophenone make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has been exploited in the development of advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2022 paper in Nature Communications detailed how this compound can enhance the performance of OLEDs by improving charge transport properties.

The environmental impact of 3'-Chloro-4'-fluorobutyrophenone has also been a subject of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that while it is moderately persistent in certain environments, its toxicity profile is relatively low compared to other similar compounds.

In conclusion, 3'-Chloro-4'-fluorobutyrophenone, with its unique structural features and versatile applications, continues to be a subject of intense research activity. From drug development to materials science, this compound offers a wide range of opportunities for innovation. As researchers continue to explore its potential, it is likely that new applications will emerge, further solidifying its importance in various industries.